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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587 Get Quote

For Researchers, Scientists, and Textile Development Professionals

These application notes provide a detailed overview and experimental protocols for the

thermosol application of C.I. Disperse Violet 33 on polyester fabrics for research purposes.

The information is intended to guide researchers in developing and evaluating dyeing

processes, colorfastness, and material properties.

Introduction to Thermosol Dyeing and Disperse
Violet 33
The thermosol process is a continuous method for dyeing synthetic fibers, particularly

polyester, with disperse dyes.[1][2][3][4] This technique utilizes dry heat at high temperatures

(typically 180-220°C) to induce dye sublimation and diffusion into the fiber structure.[1][2][3][4]

This method is advantageous for its high production speed, water efficiency, and ability to

produce bright and level shades with excellent color fastness.[3]

Disperse Violet 33 (C.I. 11218) is a monoazo disperse dye suitable for dyeing polyester fibers.

[5][6] It is characterized by its reddish-purple hue and is appropriate for high-temperature

dyeing methods like the thermosol process.[5][7] The optimal hot melt (thermosol) temperature

for Disperse Violet 33 is reported to be in the range of 210-220°C.[5][7]
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This section details the materials, equipment, and step-by-step procedures for the laboratory-

scale thermosol application of Disperse Violet 33 on polyester fabric.

Materials and Equipment
Substrate: 100% Polyester fabric (scoured and pre-heat set)

Dye: C.I. Disperse Violet 33 (powder or liquid/paste form)

Chemicals:

Dispersing agent (e.g., lignosulfonate-based or naphthalene sulfonate condensate)

Migration inhibitor (e.g., sodium alginate or synthetic polymer-based)

Wetting agent

Acetic acid (to adjust pH)

Sodium hydrosulfite (for reduction clearing)

Sodium hydroxide (for reduction clearing)

Non-ionic detergent

Equipment:

Laboratory padding mangle

Laboratory dryer or oven with controlled temperature

Laboratory thermosol unit or a suitable high-temperature oven

Beakers, graduated cylinders, and magnetic stirrer

pH meter

Spectrophotometer for color measurement
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Launder-Ometer for washing fastness tests

Crockmeter for rubbing fastness tests

Protocol 1: Standard Thermosol Dyeing Procedure
This protocol outlines the complete process from pad bath preparation to post-dyeing

treatment.

Step 1: Pad Bath Preparation

Prepare a stock dispersion of Disperse Violet 33. For a 1% on weight of fabric (owf) dyeing,

weigh the required amount of dye.

Make a paste with a small amount of water and a dispersing agent (e.g., 1-2 g/L).

Gradually add lukewarm water (40-50°C) while stirring to create a homogenous dispersion.

In a separate container, prepare the pad bath liquor with the required volume of water.

Add a wetting agent and a migration inhibitor to the pad bath.

Add the dye dispersion to the pad bath and mix thoroughly.

Adjust the pH of the pad bath to 4.5-5.5 using acetic acid.[4]

Step 2: Padding

Set the pressure of the laboratory padding mangle to achieve a desired wet pick-up

percentage (typically 60-70%).

Pass the scoured and dried polyester fabric through the pad bath.

Nip the fabric through the rollers to ensure uniform application of the dye liquor and remove

excess.

Step 3: Pre-Drying
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Immediately after padding, dry the fabric. Infrared drying is ideal as it helps to minimize dye

migration.[2]

Alternatively, dry the fabric in a laboratory oven at a controlled temperature of 100-120°C.[2]

Step 4: Thermofixation

Set the laboratory thermosol unit to the target temperature. For Disperse Violet 33, a range

of 210-220°C is recommended.[5][7]

Pass the dried fabric through the thermosol unit for a specific dwell time, typically 60-90

seconds.[2] The optimal time and temperature will depend on the fabric construction and

desired shade depth.

Step 5: Post-Dyeing Treatment (Reduction Clearing)

After thermofixation, rinse the fabric thoroughly in cold water to remove unfixed dye from the

surface.

Prepare a reduction clearing bath containing:

Sodium Hydrosulfite: 2 g/L

Sodium Hydroxide: 2 g/L

Non-ionic Detergent: 1 g/L

Treat the dyed fabric in this bath at 70-80°C for 10-15 minutes.

Rinse the fabric with hot water, followed by a cold water rinse.

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Finally, rinse thoroughly and air dry.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://resiltextiles.com/wp-content/uploads/simple-file-list/Technical-Tuesday/2012/Polyester-Dyeing-Part-2.pdf
https://resiltextiles.com/wp-content/uploads/simple-file-list/Technical-Tuesday/2012/Polyester-Dyeing-Part-2.pdf
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-33.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-violet-33.html
https://resiltextiles.com/wp-content/uploads/simple-file-list/Technical-Tuesday/2012/Polyester-Dyeing-Part-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key parameters and expected outcomes for the thermosol

application of Disperse Violet 33.

Table 1: Recommended Process Parameters
Parameter Range Unit Notes

Dye Concentration 0.5 - 4.0 % owf
Dependent on desired

shade depth.

Pad Bath pH 4.5 - 5.5
Adjusted with acetic

acid.[4]

Wet Pick-up 60 - 70 %

Pre-drying

Temperature
100 - 120 °C [2]

Thermofixation

Temperature
210 - 220 °C

Optimal for Disperse

Violet 33.[5][7]

Thermofixation Time 60 - 90 seconds [2]

Reduction Clearing 70 - 80 °C For 10-15 minutes.

Table 2: Colorfastness Properties of Disperse Violet 33
(Typical Values)
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Fastness Property ISO Test Method Rating (1-5)

Washing Fastness (Staining on

Polyester)
ISO 105-C06 4-5

Washing Fastness (Change in

Shade)
ISO 105-C06 4-5

Water Fastness (Staining on

Polyester)
ISO 105-E01 4-5

Water Fastness (Change in

Shade)
ISO 105-E01 4-5

Perspiration Fastness

(Staining on Polyester)
ISO 105-E04 4-5

Perspiration Fastness (Change

in Shade)
ISO 105-E04 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4

Sublimation Fastness ISO 105-P01 4-5

Light Fastness (Xenon Arc) ISO 105-B02 5-6

Note: Fastness properties can vary depending on the dyeing depth, substrate, and processing

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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